Cas no 56050-05-6 (17α-Dihydro Equilin 3-Sulfate Sodium Salt)

• Product Name: 17α-Dihydro Equilin 3-Sulfate Sodium Salt
• CAS No: 56050-05-6
• Molecular Formula: C₁₈H₂₁O₅S-^.Na+
• Molecular Weight: 372.41114
• CID: 374706

17α-Dihydro Equilin 3-Sulfate Sodium Salt Properties

Names and Identifiers

• Estra-1,3,5(10),7-tetraene-3,17-diol,3-(hydrogen sulfate), sodium salt (1:1), (17a)-
• 17α-Dihydro Equilin 3-Sulfate
• 17Α-DIHYDRO EQUILIN 3-SULFATE SODIUM SALT
• Estra-1,3,5(10),7-tetraene-3,17-diol, 3-(hydrogen sulfate), monosodium salt, (17alpha)-
• Sodium (9ξ,14ξ,17α)-3-(sulfooxy)estra-1,3,5(10),7-tetraen-17-olat e

Computed Properties

• Exact Mass: 372.10100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 372.100739
• Heavy Atom Count: 25
• Complexity: 642
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 95

Experimental Properties

• LogP: 4.52430
• PSA: 95.04000
• Boiling Point: °Cat760mmHg
• Flash Point: °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Sulfated steroids